Cas no 2228457-80-3 (2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine)

• Product Name: 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine
• CAS No: 2228457-80-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5865968
• PubChem ID: 146284854
• Update Time: 2025-10-30

2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine
• Pyridine, 2-methoxy-6-methyl-4-(3-piperidinyloxy)-
• 2228457-80-3
• SCHEMBL21604531
• EN300-1760066

• Inchi： 1S/C12H18N2O2/c1-9-6-11(7-12(14-9)15-2)16-10-4-3-5-13-8-10/h6-7,10,13H,3-5,8H2,1-2H3
• InChI Key： JBYLEWXKQVBIDZ-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C)=CC(OC2CCCNC2)=C1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine

Introduction to 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine (CAS No. 2228457-80-3) and Its Emerging Applications in Chemical Biology

2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine, identified by its unique Chemical Abstracts Service (CAS) number 2228457-80-3, represents a structurally sophisticated compound with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core appended with methoxy, methyl, and piperidinyl groups, has garnered attention due to its versatile pharmacophoric features and promising biological activities. The compound's architecture suggests interactions with multiple biological targets, making it a valuable scaffold for drug discovery initiatives.

The pyridine moiety is a cornerstone in medicinal chemistry, renowned for its ability to modulate enzyme function and receptor binding. In 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine, the presence of a methoxy group at the 2-position and a methyl group at the 6-position introduces steric and electronic modifications that fine-tune its binding affinity. The introduction of a piperidinyl group via an oxygen atom at the 4-position further enhances the compound's solubility and metabolic stability, attributes critical for successful drug development.

Recent advancements in computational chemistry have enabled the rational design of such molecules by predicting their binding modes to biological targets. Studies utilizing molecular docking simulations have highlighted the potential of 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine as an inhibitor of kinases and other enzyme families implicated in cancer progression. The compound's ability to engage with these targets has positioned it as a lead candidate for further optimization.

In parallel, experimental investigations have begun to unravel the mechanistic basis of its biological effects. Initial in vitro assays suggest that 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine exhibits inhibitory activity against several protein kinases, including those belonging to the tyrosine kinase superfamily. These kinases are pivotal regulators of cell signaling pathways, and their dysregulation is often associated with malignancies. The compound's specificity toward certain kinases may pave the way for targeted therapies with reduced off-target effects.

The structural features of 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine also make it an attractive candidate for modulating neurotransmitter receptors. Piperidine derivatives are well-documented for their interaction with serotonin and dopamine receptors, which are central to treating neurological disorders such as depression, anxiety, and Parkinson's disease. By leveraging these interactions, researchers aim to develop novel therapeutics that enhance synaptic communication or mitigate excessive neurotransmitter activity.

Furthermore, the compound's chemical versatility allows for facile derivatization, enabling the creation of libraries of analogs with tailored properties. Functional groups like hydroxyls, amines, or halogens can be introduced at strategic positions to modify reactivity or bioavailability. This adaptability is particularly valuable in high-throughput screening campaigns, where large numbers of compounds must be rapidly evaluated for biological efficacy.

The synthesis of 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences requiring precise control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic processes have streamlined these synthetic routes, reducing costs and improving yields. For instance, transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing the complex heterocyclic framework efficiently.

The pharmacokinetic profile of 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine is another critical consideration in its development as a drug candidate. Preclinical studies have begun to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These evaluations are essential for determining whether the compound can achieve therapeutic concentrations in vivo while minimizing adverse effects. Preliminary data suggest favorable pharmacokinetic properties, including moderate solubility and reasonable bioavailability.

The growing interest in 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine has not gone unnoticed by academic researchers and pharmaceutical companies alike. Collaborative efforts are underway to explore its potential applications across multiple therapeutic areas. For example, researchers are investigating its role in modulating inflammatory pathways by targeting specific enzymes involved in cytokine production. Such investigations could lead to novel treatments for autoimmune diseases or chronic inflammatory conditions.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which compounds like 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine are being evaluated. Machine learning algorithms can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation efficiently. This synergy between computational methods and wet-lab experimentation has significantly reduced the time required to move from concept to lead optimization.

Future directions for research on 2-methoxy-6-methyl-4-(piperidin-3-yloxy)pyridine include exploring its role in modulating protein-protein interactions (PPIs). Many therapeutic targets are not enzymes or receptors but rather involve complex assemblies of proteins that regulate cellular processes. By designing molecules capable of disrupting or stabilizing these interactions, researchers hope to uncover new mechanisms for treating diseases that were previously considered challenging.

The environmental impact of synthesizing such complex molecules cannot be overlooked either. Green chemistry principles are being increasingly applied to reduce waste and energy consumption during production processes. For instance, solvent-free reactions or catalytic methods that minimize byproduct formation are being optimized alongside traditional approaches. By adopting sustainable practices early in development, researchers can ensure that promising compounds like 2-met